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Compound of Interest

Compound Name: WEE1-IN-4

Cat. No.: B1683296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of WEE1-IN-4, a potent and selective
inhibitor of the WEE1 kinase. This document collates available preclinical data, outlines
relevant experimental methodologies, and visualizes the underlying biological pathways to
support further research and development efforts.

Introduction to WEE1-IN-4

WEEZ1-IN-4, with the chemical name 4-(2-Chlorophenyl)-9-hydroxypyrrolo[3,4-c]carbazole-1,3-
(2H,6H)-dione, is a small molecule inhibitor targeting the WEE1 kinase.[1][2][3] WEEL1 is a
critical regulator of the G2/M cell cycle checkpoint, preventing entry into mitosis in the presence
of DNA damage.[4] By inhibiting WEE1, cancer cells with damaged DNA can be forced into
premature mitosis, leading to mitotic catastrophe and apoptosis. This mechanism is particularly
relevant in p53-deficient tumors, which are more reliant on the G2/M checkpoint for survival.

Physicochemical and Pharmacological Properties

WEE1-IN-4 is a pyrrolocarbazole compound that acts as an ATP-competitive inhibitor of WEEL.
[11[5]

Table 1: Physicochemical Properties of WEE1-IN-4
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Property Value Reference
CAS Number 622855-37-2 (1161071
Molecular Formula C20H11CIN203 [1][2]
Molecular Weight 362.77 g/mol [11[2]

4-(2-Chlorophenyl)-9-
Alternate Name hydroxypyrrolo[3,4- [1][2]
c]carbazole-1,3-(2H,6H)-dione

DMSO: 10 mg/mL, Ethanol: 10

Solubility [71[8]
mg/mL

Physical Form Solid [5]

Appearance Light orange [5]

Table 2: In Vitro Biological Activity of WEE1-IN-4

Target ICs0 (M) Selectivity Reference
WEE1 11 ~40-fold vs. Chk1 [5][8]
Chk1 440 [5]18]

Note: More extensive preclinical data, including in vitro anti-proliferative activity across various
cancer cell lines, in vivo efficacy in xenograft models, and detailed pharmacokinetic and
pharmacodynamic profiles for WEE1-IN-4, are not readily available in the public domain based
on current information.

WEE1 Signaling Pathway and Mechanism of Action

WEEL1 is a serine/threonine kinase that plays a pivotal role in cell cycle regulation, primarily at
the G2/M checkpoint. Its main substrate is the cyclin-dependent kinase 1 (CDK1).
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WEEL1 Signaling Pathway in Cell Cycle Control
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In Vitro WEEL Kinase Inhibition Assay Workflow

Prepare reaction mix:
- Recombinant WEE1 enzyme
- CDK1 substrate
- ATP

;
Gdd serial dilutions of WEE1-IN-D
;
Gncubate at 30°C)
;

( Measure kinase activity )
(e.g., luminescence-based ATP detection)
;

( Calculate ICso value )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [WEE1-IN-4 (CAS number 622855-32-2): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683296#weel-in-4-cas-number-622855-37-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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